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Compound of Interest

Compound Name: Hpk1-IN-11

cat. No.: B12425726

The following provides detailed procedures for the safe and proper disposal of Hpk1-IN-11, a
potent inhibitor of Hematopoietic Progenitor Kinase 1 (HPK1). Adherence to these guidelines is
essential to ensure personnel safety and environmental protection.

Chemical and Safety Profile

Hpk1-IN-11 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting
effects.[1] Proper handling and disposal are critical to mitigate these risks. Below is a summary
of key data for Hpk1-IN-11.

Identifier Value

CAS Number 2734167-68-9
Molecular Formula C27H27CIFsNOa4
Molecular Weight 451.52

H302 (Harmful if swallowed), H410 (Very toxic
GHS Hazard Statements o ) ]
to aquatic life with long lasting effects)

P264, P270, P273, P301 + P312, P330, P391,

GHS Precautionary Statements
P501

Required Personal Protective Equipment (PPE)

Before handling Hpk1-IN-11 for disposal, ensure the following personal protective equipment is
worn to prevent exposure.
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Eye Protection: Safety goggles with side-shields.[1]

Hand Protection: Chemical-resistant protective gloves.[1]

Body Protection: Impervious clothing or a lab coat.[1]

Respiratory Protection: A suitable respirator should be used if dust or aerosols are
generated.[1]

Step-by-Step Disposal Procedure

Disposal of Hpk1-IN-11 must be conducted in a manner that avoids environmental release and
ensures compliance with local, state, and federal regulations.

Step 1: Waste Identification and Segregation

e Solid Waste: Collect unused Hpk1-IN-11 powder, contaminated consumables (e.g., weigh
boats, pipette tips), and any spilled material in a dedicated, sealed, and clearly labeled
hazardous waste container.

e Liquid Waste: For Hpk1-IN-11 dissolved in solvents (e.g., DMSO), collect the solution in a
separate, sealed, and labeled hazardous waste container compatible with the solvent used.
Do not mix with other solvent waste streams unless permitted by your institution's
environmental health and safety (EHS) office.

o Contaminated Labware: Glassware and other reusable equipment should be
decontaminated. Rinse thoroughly with a suitable solvent (e.g., ethanol or acetone) three
times. Collect the rinsate as hazardous liquid waste.

Step 2: Packaging and Labeling
e Ensure all waste containers are tightly sealed to prevent leaks or spills.[1]

e Label each container clearly with "Hazardous Waste," the full chemical name "Hpk1-IN-11,"
and the associated hazards (e.g., "Toxic,"” "Aquatic Hazard").

Step 3: Storage Pending Disposal
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o Store sealed waste containers in a cool, well-ventilated area designated for hazardous
waste.[1]

o Keep waste away from incompatible materials such as strong acids, alkalis, and strong
oxidizing or reducing agents.[1]

Step 4: Final Disposal

e The final and most critical step is to "Dispose of contents/container to an approved waste
disposal plant."[1]

» Contact your institution's EHS office to arrange for the collection and disposal of the
hazardous waste. Do not attempt to dispose of Hpk1-IN-11 down the drain or in regular
trash.

Visualized Workflows and Pathways

To further clarify procedures and the context of Hpk1-IN-11's use, the following diagrams
illustrate the disposal workflow and the targeted biological pathway.
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Identify Hpk1-IN-11 Waste
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(Goggles, Gloves, Lab Coat)

Preparation

Segregate Waste Types into Decontaminate Reusable Labware
Separate, Labeled Containers (Collect Rinsate as Waste)
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Store in Designated
Hazardous Waste Area

Contact EHS for Pickup and
Disposal at Approved Facility

Final Steps

Figure 1: Hpk1-IN-11 Disposal Workflow

Click to download full resolution via product page

Caption: Logical steps for the safe handling and disposal of Hpk1-IN-11 waste.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b12425726?utm_src=pdf-body-img
https://www.benchchem.com/product/b12425726?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12425726?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

T-Cell Receptor (TCR)
Activation

Hpk1-IN-11

Activates /Blocks

HPK1
(MAP4K1)

hosphorylates

SLP76 Phosphorylation

Inhibition of
T-Cell Signaling

Figure 2: Simplified HPK1 Signaling Pathway

Click to download full resolution via product page

Caption: HPK1 negatively regulates T-cell signaling, a process blocked by Hpk1-IN-11.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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